![molecular formula C15H22ClNO2S B4117068 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-3,5-dimethylpiperidine](/img/structure/B4117068.png)
1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-3,5-dimethylpiperidine
Overview
Description
1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-3,5-dimethylpiperidine, also known as CDMP, is a chemical compound that has shown promising results in scientific research. CDMP belongs to the class of compounds known as sulfonyl piperidines. It is a highly potent and selective inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for breaking down the neurotransmitter acetylcholine (ACh) in the synaptic cleft. The inhibition of AChE by CDMP leads to an increase in the concentration of ACh in the synaptic cleft, which enhances cholinergic neurotransmission.
Mechanism of Action
1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-3,5-dimethylpiperidine inhibits AChE by binding to its active site and preventing the hydrolysis of ACh. The inhibition of AChE leads to an accumulation of ACh in the synaptic cleft, which enhances cholinergic neurotransmission. This compound has been shown to have a high affinity and selectivity for AChE, with little or no effect on other enzymes such as butyrylcholinesterase (BuChE) and acetylcholinesterase-like enzyme (ACHE-L).
Biochemical and Physiological Effects:
This compound has been shown to increase the concentration of ACh in the brain, which enhances cholinergic neurotransmission. Cholinergic neurotransmission is involved in a variety of physiological processes such as learning and memory, attention, and arousal. This compound has been shown to improve cognitive function in animal models of AD and other cognitive disorders.
Advantages and Limitations for Lab Experiments
1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-3,5-dimethylpiperidine has several advantages as a research tool. It is a highly potent and selective inhibitor of AChE, which allows for precise manipulation of cholinergic neurotransmission. This compound has good solubility in organic solvents, which makes it easy to work with in the laboratory. However, this compound also has some limitations. It is a chemical compound that requires careful handling and storage due to its toxicity. This compound has not been extensively studied in human subjects, so its safety and efficacy in humans are not well-established.
Future Directions
1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-3,5-dimethylpiperidine has shown promising results in animal models of AD and other cognitive disorders. Future research could focus on the development of this compound as a potential therapeutic agent for these conditions. This compound could also be used as a research tool to study the role of cholinergic neurotransmission in other physiological processes such as attention and arousal. Further studies are needed to establish the safety and efficacy of this compound in humans.
Scientific Research Applications
1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-3,5-dimethylpiperidine has been extensively studied for its potential use in the treatment of Alzheimer's disease (AD), a neurodegenerative disorder characterized by a progressive decline in cognitive function. The cholinergic hypothesis of AD proposes that the loss of cholinergic neurotransmission due to AChE inhibition is a major contributor to the cognitive deficits observed in AD patients. This compound, as an AChE inhibitor, has been shown to improve cognitive function in animal models of AD.
properties
IUPAC Name |
1-(4-chloro-2,5-dimethylphenyl)sulfonyl-3,5-dimethylpiperidine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22ClNO2S/c1-10-5-11(2)9-17(8-10)20(18,19)15-7-12(3)14(16)6-13(15)4/h6-7,10-11H,5,8-9H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTNGSRLNFDOOAO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)S(=O)(=O)C2=C(C=C(C(=C2)C)Cl)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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